
Application Notes and Protocols: Preparation of
A-908292 Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: A-908292

Cat. No.: B516640 Get Quote

Introduction
A-908292 is a potent and selective inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key

enzyme in the regulation of fatty acid metabolism.[1][2] With an IC50 of 23 nM for human

ACC2, this compound is a valuable tool for researchers investigating metabolic diseases such

as type 2 diabetes and obesity.[1][2] Proper preparation of stock solutions is critical for

obtaining accurate and reproducible experimental results. This document provides a detailed

protocol for the preparation of A-908292 stock solutions using dimethyl sulfoxide (DMSO).

Physicochemical Properties of A-908292
A summary of the key properties of A-908292 is provided in the table below.

Property Value Reference

Molecular Formula C18H20N2O4S [1]

Molecular Weight 360.43 g/mol [1]

Target
Acetyl-CoA Carboxylase 2

(ACC2)
[1][2]

IC50 (human ACC2) 23 nM [1][2]

Appearance Solid powder [3]

Purity >98% [3]
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Solubility and Stock Solution Preparation
A-908292 is readily soluble in DMSO.[3] The following table outlines the required volumes of

DMSO to prepare stock solutions of various concentrations from different starting masses of

the compound.

Desired Stock
Concentration

Mass of A-908292
(1 mg)

Mass of A-908292
(5 mg)

Mass of A-908292
(10 mg)

1 mM 2.7745 mL 13.8723 mL 27.7446 mL

5 mM 0.5549 mL 2.7745 mL 5.5489 mL

10 mM 0.2774 mL 1.3872 mL 2.7745 mL

50 mg/mL (138.72

mM)
0.02 mL 0.1 mL 0.2 mL

Note: The maximum solubility in DMSO is approximately 50 mg/mL (138.72 mM) with the aid of

ultrasonication and warming.[1][2]

Experimental Protocol: Preparation of a 10 mM A-
908292 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of A-908292 in DMSO.

Materials:

A-908292 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (glass or polypropylene)[4]

Calibrated micropipettes

Vortex mixer

Water bath or heat block (optional, for warming)
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Ultrasonic bath (optional)

Procedure:

Aseptic Technique: It is recommended to perform this procedure in a laminar flow hood to

minimize contamination, especially if the stock solution will be used in cell culture

experiments.

Weighing the Compound: Accurately weigh the desired amount of A-908292 powder. For

example, to prepare 1.3872 mL of a 10 mM solution, weigh out 5 mg of the compound.

Adding DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the

vial containing the A-908292 powder. For 5 mg of A-908292, add 1.3872 mL of DMSO to

achieve a 10 mM concentration.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, gentle warming in a water bath or on a heat block to 60°C can aid

dissolution.[1][2]

Ultrasonication can also be used to facilitate the dissolution process.[1][2]

Aliquoting and Storage:

Once the A-908292 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.[2]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2]

Safety Precautions:
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Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling chemical compounds and solvents.

Handle DMSO with care, as it can facilitate the absorption of other chemicals through the

skin.

Refer to the Safety Data Sheet (SDS) for A-908292 for comprehensive safety information.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the A-908292 stock solution.
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Caption: Workflow for A-908292 stock solution preparation.

Signaling Pathway
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A-908292 inhibits ACC2, which in turn modulates fatty acid metabolism and has been shown to

stimulate the PPAR-α-dependent signaling pathway.[1][2]
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Caption: A-908292 mechanism of action and signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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